Cas no 937602-48-7 (2-(4-Heptylphenyl)-1,3-thiazolane)

• Product Name: 2-(4-Heptylphenyl)-1,3-thiazolane
• CAS No: 937602-48-7
• MF: C₁₆H₂₅NS
• MW: 263.441403150558
• MDL: MFCD09027145
• CID: 1027329
• PubChem ID: 18526240
• Update Time: 2025-11-07

2-(4-Heptylphenyl)-1,3-thiazolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Heptylphenyl)thiazolidine
• 2-(4-Heptylphenyl)-1,3-thiazolane
• J-506011
• MFCD09027145
• CS-0330164
• 937602-48-7
• AKOS005073208
• 2-(4-heptylphenyl)-1,3-thiazolidine
• KA-0739
• DTXSID70594820
• A917102

• MDL： MFCD09027145
• Inchi： 1S/C16H25NS/c1-2-3-4-5-6-7-14-8-10-15(11-9-14)16-17-12-13-18-16/h8-11,16-17H,2-7,12-13H2,1H3
• InChI Key： YATIBVVJYZDFRO-UHFFFAOYSA-N
• SMILES： S1CCNC1C1C=CC(=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 263.17077098g/mol
• Monoisotopic Mass: 263.17077098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

2-(4-Heptylphenyl)-1,3-thiazolane Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(4-Heptylphenyl)-1,3-thiazolane

Comprehensive Overview of 2-(4-Heptylphenyl)-1,3-thiazolane (CAS No. 937602-48-7): Properties, Applications, and Innovations

The compound 2-(4-Heptylphenyl)-1,3-thiazolane (CAS No. 937602-48-7) is a specialized organic molecule featuring a thiazolane ring linked to a 4-heptylphenyl group. This unique structure endows it with distinct chemical and physical properties, making it a subject of interest in various industrial and research applications. The thiazolane moiety, a saturated heterocycle containing sulfur and nitrogen, is known for its versatility in pharmaceuticals, agrochemicals, and material science. Meanwhile, the heptylphenyl side chain contributes to lipophilicity, enhancing solubility in organic solvents and potential applications in surfactant systems.

Recent trends in green chemistry and sustainable materials have spurred interest in compounds like 2-(4-Heptylphenyl)-1,3-thiazolane. Researchers are exploring its role as a bioactive intermediate or functional additive in eco-friendly formulations. For instance, its potential as a corrosion inhibitor or lubricant additive aligns with the growing demand for environmentally benign alternatives in industrial processes. Additionally, the compound’s structural modularity allows for derivatization, enabling customization for specific applications such as organic electronics or catalysis.

From a synthetic perspective, 2-(4-Heptylphenyl)-1,3-thiazolane is typically prepared via cyclization reactions involving thiols and amines, often catalyzed by acid or metal complexes. Advances in microwave-assisted synthesis and flow chemistry have improved yields and reduced reaction times, addressing the need for cost-effective production. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming its molecular structure.

In the context of drug discovery, the thiazolane scaffold is recognized for its pharmacophore potential, though 937602-48-7 itself is primarily investigated for non-pharmaceutical uses. Its lipophilic balance and steric effects make it a candidate for membrane permeability studies or as a building block for more complex molecules. Notably, its stability under physiological conditions is a topic of ongoing research, particularly for applications in delivery systems.

Market-wise, the demand for specialty chemicals like 2-(4-Heptylphenyl)-1,3-thiazolane is driven by sectors such as advanced materials and performance additives. Suppliers emphasize high-purity grades to meet stringent industry standards, while regulatory compliance (e.g., REACH) ensures safe handling and environmental responsibility. As industries prioritize circular economy principles, the recyclability and degradation pathways of such compounds are gaining attention.

In summary, 2-(4-Heptylphenyl)-1,3-thiazolane (CAS No. 937602-48-7) exemplifies the intersection of structural innovation and practical utility. Its adaptability across diverse fields—from material science to industrial chemistry—positions it as a valuable asset in addressing contemporary technological challenges. Future research may unlock further applications, particularly in energy storage or smart coatings, reinforcing its relevance in a rapidly evolving scientific landscape.